Cas no 2096337-48-1 (1-Chloroisoquinolin-8-yl-8-boronic acid)

• Product Name: 1-Chloroisoquinolin-8-yl-8-boronic acid
• CAS No: 2096337-48-1
• MF: C₉H₇BClNO₂
• MW: 207.421381235123
• MDL: MFCD18257024
• CID: 4638090
• PubChem ID: 74892159
• Update Time: 2024-11-06

1-Chloroisoquinolin-8-yl-8-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-chloroisoquinolin-8-yl-8-boronic acid
• 1-Chloroisoquinolin-8-boronic acid
• (1-chloroisoquinolin-8-yl)boronic acid
• 2096337-48-1
• AKOS027356138
• MFCD18257024
• CS-0173769
• 8-Borono-1-chloroisoquinoline, 8-Borono-1-chloro-2-azanaphthalene
• AB92178
• PS-9749
• 1-Chloroisoquinoline-8-boronic acid
• 1-Chloroisoquinolin-8-yl-8-boronic acid

• MDL： MFCD18257024
• Inchi： 1S/C9H7BClNO2/c11-9-8-6(4-5-12-9)2-1-3-7(8)10(13)14/h1-5,13-14H
• InChI Key： CUDDLHUGUIDEHY-UHFFFAOYSA-N
• SMILES： B(C1C2=C(C=CC=1)C=CN=C2Cl)(O)O

Computed Properties

• Exact Mass: 207.0258363g/mol
• Monoisotopic Mass: 207.0258363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives